(1R,5S,6R)-3-Benzyl-3-azabicyclo[3.1.0]hexane-6-carbonitrile

Specification

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: (1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carbonitrile
• Standard InChI: InChI=1S/C13H14N2/c14-6-11-12-8-15(9-13(11)12)7-10-4-2-1-3-5-10/h1-5,11-13H,7-9H2/t11?,12-,13+
• Standard InChI Key: XHNJNRXGPDUQEV-YHWZYXNKSA-N
• Isomeric SMILES: C1[C@@H]2[C@@H](C2C#N)CN1CC3=CC=CC=C3
• Canonical SMILES: C1C2C(C2C#N)CN1CC3=CC=CC=C3

Introduction

Molecular Architecture and Stereochemical Features

The compound’s core consists of a bicyclo[3.1.0]hexane system, a fused ring structure comprising a cyclopropane moiety fused to a pyrrolidine-like ring. The nitrogen atom at position 3 is substituted with a benzyl group, while position 6 hosts a carbonitrile (-CN) group. The stereochemical configuration (1R,5S,6R) imposes specific spatial constraints that influence its reactivity and biological interactions.

Key Structural Properties

Property	Value/Description
Molecular Formula	C₁₃H₁₃N₂
Molecular Weight	197.26 g/mol
Bicyclic System	Azabicyclo[3.1.0]hexane
Functional Groups	Benzyl, Carbonitrile
Stereochemistry	1R,5S,6R

The rigidity of the bicyclic framework enhances metabolic stability compared to linear analogs, a feature critical for pharmacokinetic optimization in drug candidates. The carbonitrile group’s electron-withdrawing nature may facilitate nucleophilic substitutions or serve as a precursor for carboxylic acid derivatives via hydrolysis.

Synthetic Pathways and Reaction Strategies

Cyclopropanation and Ring Formation

The synthesis of the azabicyclo[3.1.0]hexane core typically involves intramolecular cyclopropanation. A plausible route begins with a pyrrolidine precursor bearing appropriate leaving groups (e.g., bromine at C1 and C5). Under basic conditions, elimination generates a diradical intermediate, which undergoes cyclization to form the strained cyclopropane ring.

Functionalization at Position 3 and 6

• Benzyl Introduction: The nitrogen at position 3 is alkylated using benzyl bromide in the presence of a base such as potassium carbonate. Steric hindrance from the bicyclic system may necessitate elevated temperatures or phase-transfer catalysts.

• Carbonitrile Installation: The carbonitrile group at position 6 could be introduced via a nucleophilic substitution reaction, replacing a hydroxyl or halide group with cyanide under conditions similar to the Kolbe nitrile synthesis.

Stereochemical Control

Achieving the desired (1R,5S,6R) configuration requires chiral auxiliaries or asymmetric catalysis. For example, Evans oxazolidinones might direct stereoselective cyclopropanation, while enzymatic resolution could isolate the target enantiomer from a racemic mixture.

Challenges and Future Directions

Synthetic Complexity

The strained cyclopropane ring and precise stereochemical requirements pose significant synthetic challenges. Future work may focus on photochemical or transition-metal-catalyzed cyclopropanation to improve yields and selectivity.

Biological Evaluation

Hypothetical activity profiles require validation through in vitro assays. Priority targets include:

• Enzyme inhibition screens: Profiling against kinase panels.

• Receptor binding studies: Assessing affinity for GPCRs and ion channels.

Computational Modeling

Density functional theory (DFT) calculations could optimize the compound’s geometry for target engagement, while molecular dynamics simulations might predict its behavior in biological membranes.